6-morpholino-N-(2-phenoxyethyl)pyrimidine-4-carboxamide
Description
6-morpholino-N-(2-phenoxyethyl)pyrimidine-4-carboxamide is a chemical compound with the molecular formula C17H20N4O3. It is a derivative of pyrimidine, a six-membered heterocyclic compound containing two nitrogen atoms at positions 1 and 3 .
Molecular Structure Analysis
The molecular structure of pyrimidine derivatives can be diverse, depending on the substitutions at the carbon and nitrogen positions . The specific molecular structure of 6-morpholino-N-(2-phenoxyethyl)pyrimidine-4-carboxamide is not detailed in the searched resources.Scientific Research Applications
Anti-Inflammatory Activities
Pyrimidines, including “6-morpholino-N-(2-phenoxyethyl)pyrimidine-4-carboxamide”, are known to display a range of pharmacological effects including anti-inflammatory activities . They inhibit the expression and activities of certain vital inflammatory mediators such as prostaglandin E2, inducible nitric oxide synthase, tumor necrosis factor-α, nuclear factor κB, leukotrienes, and some interleukins .
Synthesis of Novel Derivatives
The compound can be used in the synthesis of novel derivatives of 6-methyluracil, 6-methyl-2-thioxo-, and 2-imino-6-methyl-2,3-dihydro-1H-pyrimidin-4-one . These derivatives contain a 2-(phenoxy)ethyl substituent at position 5 of the pyrimidine ring .
Inhibitor of Dihydrofolate Reductase
The compound is a potential inhibitor of dihydrofolate reductase , an enzyme that is a promising target for chemotherapeutic action on the reproduction of microorganisms such as Pneumocystis carinii and Toxoplasma gondii .
Antitumor Agent
The compound is being researched as a potential antitumor agent . Its lipophilic 2-phenoxyethyl substituent at position 5 makes it a promising candidate for this application .
Antibacterial Agent
The compound is also being researched as a potential antibacterial agent . Its structure allows it to inhibit the growth of certain bacteria .
Diagnostic Applications
Morpholinos, including “6-morpholino-N-(2-phenoxyethyl)pyrimidine-4-carboxamide”, have diagnostic applications due to their unique properties such as backbone charge neutrality, a weak impact of ionic strength on their hybridization behavior, and their resistance to enzymatic degradation .
properties
IUPAC Name |
6-morpholin-4-yl-N-(2-phenoxyethyl)pyrimidine-4-carboxamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N4O3/c22-17(18-6-9-24-14-4-2-1-3-5-14)15-12-16(20-13-19-15)21-7-10-23-11-8-21/h1-5,12-13H,6-11H2,(H,18,22) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CXAYSJVBFSOKBG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C2=NC=NC(=C2)C(=O)NCCOC3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N4O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-morpholino-N-(2-phenoxyethyl)pyrimidine-4-carboxamide | |
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